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These application notes provide a comprehensive overview and detailed protocols for the
growth of high-quality Strontium lodide (Srl2) single crystals using the Bridgman technique.
This method is particularly noted for its ability to produce large, high-quality crystals essential
for various advanced applications.

Introduction to the Bridgman Technique for Sri2
Crystal Growth

The Bridgman technique, also known as the Bridgman-Stockbarger method, is a widely
adopted melt-growth technique for producing single crystals.[1][2] The process involves the
directional solidification of a molten material in a crucible that is passed through a controlled
temperature gradient.[1][3] This method is particularly well-suited for growing metal halide
single crystals like Strontium lodide (Srl2), which have garnered significant interest for their
applications in radiation detection and medical imaging.[4][5]

The vertical Bridgman method is commonly employed for Srl2 crystal growth.[6][7] It involves
heating the polycrystalline Srl2 material above its melting point in a sealed ampoule or crucible
and then slowly lowering it through a furnace with distinct hot and cold zones.[3][6] This
controlled cooling process facilitates the formation of a single crystal ingot from the melt.[8] The
quality and size of the resulting crystal are highly dependent on factors such as the
temperature gradient, pulling rate, and the purity of the starting materials.[4]
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Key Applications of Srl2 Crystals

Europium-doped Strontium lodide (Srl2:Eu) crystals are highly valued as scintillators for

gamma-ray spectroscopy due to their high light output, excellent energy resolution, and

exceptional linearity.[5][9] Key application areas include:

Medical Imaging: Used in detectors for high-resolution medical imaging modalities.[10]

o Security and Nuclear Non-Proliferation: Enables the rapid identification of radioactive

materials in security screening and monitoring applications.[5][6]

¢ Industrial and Environmental Monitoring: Incorporated into handheld personal radiation

detectors (PRDs) and other instruments for industrial and environmental radiation

monitoring.[9]

» High-Energy Physics Research: Utilized in detectors for fundamental research in

astrophysics and high-energy physics.[11]

Quantitative Data Summary

The following tables summarize the key physical properties of Srl2 and the typical parameters

for its crystal growth using the Bridgman technique.

Table 1: Physical Properties of Strontium lodide (Srl2)

Property Value Reference
Melting Point 515-538 °C [61191[12]
Density 4.59 g/cm?3 [6]119]
Crystal Structure Orthorhombic [6][9]

Effective Atomic Number (Zeff) 49

[9]

Water Solubility Hygroscopic

[°]

Refractive Index 1.85

[9]

Table 2: Typical Bridgman Growth Parameters for SrI2:Eu
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Parameter Typical Value/Range Reference
Growth Technique Vertical Bridgman [61[7]
Crucible/Ampoule Material Quartz (Silica) [6][12]
Growth Rate (Lowering Rate) 5 - 30 mm/day [6][13]
Dopant Europium (Eu) [6]119]
Dopant Concentration 0.1% - 6% [71[12]

Table 3: Scintillation Properties of Europium-Doped Srl2 (Srl2:Eu)

Property Value Reference
Peak Scintillation Wavelength ~435 nm [6]119]
Scintillation Light Yield 80,000 - 120,000 photons/MeV  [6][9][13]
Energy Resolution at 662 keV 2.6% - 3% [12][13]
Decay Time 1-5us [9][14]

Experimental Protocols

This section outlines the detailed methodology for growing Srl2 single crystals using the vertical
Bridgman technique.

Starting Material Preparation

o Material Purity: Begin with high-purity anhydrous Srl2 and Europium lodide (Eul2) powders.
The presence of oxygen-containing impurities can be detrimental to the crystal's scintillation
properties.

» Dopant Concentration: Weigh the appropriate amounts of Srl2 and Eul2 to achieve the
desired dopant concentration (e.g., 0.5% to 5% Eu).

e Crucible Loading: Load the mixed powders into a clean, dry quartz ampoule. The ampoule
often features a capillary tip to promote the growth of a single seed crystal.
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e Evacuation and Sealing: Evacuate the ampoule to a high vacuum to remove any residual air
and moisture, and then seal it using a torch. This prevents hydration and oxidation of the
melt during growth.[7]

Crystal Growth Process

e Furnace Setup: Place the sealed ampoule into a vertical Bridgman furnace, which consists of
at least two temperature zones: an upper hot zone and a lower cold zone, separated by an
adiabatic zone.[3]

e Melting: Position the ampoule in the hot zone of the furnace and raise the temperature to
completely melt the SrI2 charge. The temperature should be maintained above the melting
point of Srl2 (e.g., ~600 °C).[3]

e Soaking: Allow the melt to homogenize by holding it at this temperature for a period of time.

e Crystal Pulling (Lowering): Initiate the crystal growth by slowly lowering the ampoule from the
hot zone to the cold zone at a controlled rate (e.g., 1-2 mm/hour).[6][13] Solidification will
begin at the cooler capillary tip.[6]

o Directional Solidification: As the ampoule continues to move through the temperature
gradient, the solid-liquid interface will advance along the length of the ampoule, resulting in a
single crystal ingot.[1]

o Cooling: Once the entire charge has solidified, cool the ampoule down to room temperature
slowly and carefully to prevent thermal shock and cracking of the crystal.

Post-Growth Processing

o Crystal Retrieval: Carefully break the quartz ampoule to retrieve the grown Srl2 crystal ingot.
Due to the hygroscopic nature of Srl2, this step should be performed in a dry environment
(e.g., a glovebox).[9]

o Cutting and Polishing: Cut and polish the crystal to the desired dimensions for its intended
application. All handling and processing must be done in a moisture-free environment.

o Encapsulation: For practical use, the finished Srl2 crystal must be hermetically sealed in a
housing with an optical window (e.g., quartz) to protect it from moisture.[7]
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Visualizations

The following diagrams illustrate the key processes and relationships in the Bridgman growth of
Sri2 crystals.
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Bridgman Technique Workflow for Srl2 Crystal Growth.
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Key Parameter Influence on Sri2 Crystal Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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